12-(dimethylamino)-2-oxododecanal oxime hydrochloride

• IUPAC Name: (1E)-12-(dimethylamino)-1-hydroxyiminododecan-2-one;hydrochloride
• InChI: InChI=1S/C14H28N2O2.ClH/c1-16(2)12-10-8-6-4-3-5-7-9-11-14(17)13-15-18;/h13,18H,3-12H2,1-2H3;1H/b15-13+
• InChI Key: MHUSQLJHIHQZTL-GVYCEHEKSA-N
• Canonical SMILES: CN(C)CCCCCCCCCCC(=O)C=NO.Cl
• Isomeric SMILES: CN(C)CCCCCCCCCCC(=O)/C=N/O.Cl
• Molecular Formula: C14H29ClN2O2
• Molecular Weight: 292.84 g/mol

Description

12-(Dimethylamino)-2-oxododecanal oxime hydrochloride, also known as DMADDOH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of aldehyde and has been synthesized using different methods. DMADDOH has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

12-(dimethylamino)-2-oxododecanal oxime hydrochloride has been studied for its mechanism of action. This compound has been shown to react with ROS and H2O2, resulting in the formation of fluorescent products. The reaction of 12-(dimethylamino)-2-oxododecanal oxime hydrochloride with ROS and H2O2 leads to the formation of a stable oxime product that emits strong fluorescence. The fluorescence emission of 12-(dimethylamino)-2-oxododecanal oxime hydrochloride is highly dependent on the concentration of ROS and H2O2 in the sample.
Biochemical and Physiological Effects:
12-(dimethylamino)-2-oxododecanal oxime hydrochloride has been studied for its biochemical and physiological effects. This compound has been shown to be non-toxic and non-cytotoxic to living cells. 12-(dimethylamino)-2-oxododecanal oxime hydrochloride has been used as a fluorescent probe for detecting ROS and H2O2 in living cells without affecting the cell viability. This compound has also been studied for its ability to cross the blood-brain barrier and detect ROS in the brain.

Advantages and Limitations for Lab Experiments

12-(dimethylamino)-2-oxododecanal oxime hydrochloride has several advantages for lab experiments. This compound is highly selective and sensitive for detecting ROS and H2O2 in living cells. 12-(dimethylamino)-2-oxododecanal oxime hydrochloride is also non-toxic and non-cytotoxic to living cells, making it an ideal fluorescent probe for detecting ROS and H2O2 in living cells. However, 12-(dimethylamino)-2-oxododecanal oxime hydrochloride has some limitations for lab experiments. This compound has a short half-life, and its fluorescence emission is highly dependent on the concentration of ROS and H2O2 in the sample.

Future Directions

12-(dimethylamino)-2-oxododecanal oxime hydrochloride has several future directions for research. One of the potential applications of 12-(dimethylamino)-2-oxododecanal oxime hydrochloride is in the field of cancer research. This compound has been shown to be highly selective and sensitive for detecting ROS in cancer cells. 12-(dimethylamino)-2-oxododecanal oxime hydrochloride has also been studied for its ability to cross the blood-brain barrier and detect ROS in the brain. This compound has the potential to be used as a diagnostic tool for detecting ROS in various diseases, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, 12-(dimethylamino)-2-oxododecanal oxime hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. 12-(dimethylamino)-2-oxododecanal oxime hydrochloride has the potential to be used as a fluorescent probe for detecting ROS and H2O2 in living cells and as a diagnostic tool for detecting ROS in various diseases.

Synthesis Methods

12-(dimethylamino)-2-oxododecanal oxime hydrochloride can be synthesized using different methods. One of the commonly used methods is the reaction of 12-oxododecanal with hydroxylamine hydrochloride and dimethylamine. This reaction results in the formation of 12-(dimethylamino)-2-oxododecanal oxime hydrochloride hydrochloride. Another method involves the reaction of 12-oxododecanal with hydroxylamine-O-sulfonic acid and dimethylamine. This reaction also results in the formation of 12-(dimethylamino)-2-oxododecanal oxime hydrochloride hydrochloride.

Scientific Research Applications

12-(dimethylamino)-2-oxododecanal oxime hydrochloride has been studied for its potential applications in various fields of scientific research. One of the significant applications of 12-(dimethylamino)-2-oxododecanal oxime hydrochloride is in the field of fluorescent imaging. 12-(dimethylamino)-2-oxododecanal oxime hydrochloride has been used as a fluorescent probe for detecting reactive oxygen species (ROS) in living cells. This compound has also been studied for its ability to detect hydrogen peroxide (H2O2) in living cells. 12-(dimethylamino)-2-oxododecanal oxime hydrochloride has been shown to be highly selective and sensitive for detecting ROS and H2O2 in living cells.